1-(Bromomethyl)-3,3-dimethyl-1-(trifluoromethyl)cyclobutane

• Molecular Formula: C8H12BrF3
• Molecular Weight: 245.08 g/mol
• IUPAC Name: 1-(bromomethyl)-3,3-dimethyl-1-(trifluoromethyl)cyclobutane
• InChI: InChI=1S/C8H12BrF3/c1-6(2)3-7(4-6,5-9)8(10,11)12/h3-5H2,1-2H3
• InChI Key: HBFRBJSEMFZMCQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(C1)(CBr)C(F)(F)F)C

Description

1-(Bromomethyl)-3,3-dimethyl-1-(trifluoromethyl)cyclobutane is an organic compound characterized by a cyclobutane ring substituted with a bromomethyl group, two methyl groups, and a trifluoromethyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(Bromomethyl)-3,3-dimethyl-1-(trifluoromethyl)cyclobutane can be achieved through several methods. One common approach involves the bromination of a suitable precursor, such as 3,3-dimethyl-1-(trifluoromethyl)cyclobutane, using bromine or a brominating agent like N-bromosuccinimide (NBS) under controlled conditions . The reaction typically occurs in an inert solvent such as dichloromethane or carbon tetrachloride, and the temperature is maintained at a low level to prevent side reactions.

Industrial Production Methods

Industrial production of this compound may involve scalable synthetic routes that ensure high yield and purity. One such method could involve the use of continuous flow reactors, which allow for precise control over reaction parameters and efficient heat management . This approach can enhance the safety and efficiency of the bromination process, making it suitable for large-scale production.

Chemical Reactions Analysis

Types of Reactions

1-(Bromomethyl)-3,3-dimethyl-1-(trifluoromethyl)cyclobutane can undergo various chemical reactions, including:

Nucleophilic Substitution: The bromomethyl group can be replaced by nucleophiles such as hydroxide, alkoxide, or amine, leading to